Cas no 1261734-13-7 (3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl)

• Product Name: 3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl
• CAS No: 1261734-13-7
• MF: C₁₅H₁₀F₆O
• MW: 320.22972536087
• CID: 4992729
• Update Time: 2025-10-05

3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl

• Inchi： 1S/C15H10F6O/c1-22-13-6-5-10(8-12(13)15(19,20)21)9-3-2-4-11(7-9)14(16,17)18/h2-8H,1H3
• InChI Key： WVWPSFIZWZILGR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl

3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl (CAS No. 1261734-13-7): A Versatile Building Block in Organic Chemistry and Material Science

The compound 3,3'-Bis(trifluoromethyl)-4-methoxybiphenyl (CAS No. 1261734-13-7) is a structurally unique aromatic molecule characterized by its biphenyl core, substituted with trifluoromethyl groups at the 3 and 3' positions and a methoxy group at the 4 position. This molecular architecture combines the electronic and steric effects of fluorinated substituents with the aromaticity of biphenyl systems, making it a valuable scaffold in modern chemical research. The compound’s fluoro-functionalized structure is particularly relevant in fields such as pharmaceutical development, agrochemical innovation, and advanced material design, where fluorine atoms are known to enhance bioavailability, metabolic stability, and physicochemical properties.

The biphenyl framework serves as a foundational motif in numerous natural products and synthetic compounds. By introducing CF₃ groups, the molecule gains pronounced electron-withdrawing effects due to the high electronegativity of fluorine atoms. This property can significantly influence reactivity patterns in subsequent synthetic transformations. The methoxy substituent, on the other hand, introduces an electron-donating group that modulates the overall electronic distribution across the aromatic system. Such dual substitution creates a delicate balance between electron density modulation and steric hindrance, offering tunable reactivity for targeted applications.

In recent years, C–H functionalization reactions have emerged as powerful tools for constructing complex molecular architectures with minimal synthetic steps. The trifluoromethylated biphenyls, including this compound, have been extensively studied as substrates for such methodologies. For instance, transition-metal-catalyzed cross-coupling reactions involving aryl halides or pseudohalides have demonstrated high efficiency in extending this scaffold into drug-like molecules or functional materials. The presence of methoxy groups can also act as directing groups in selective C–H activation processes under mild conditions.

The molecular symmetry of this compound—defined by its 3,3'-bis(trifluoromethyl) substitution—confers unique physical properties that are advantageous in supramolecular chemistry. Studies published in *Journal of Organic Chemistry* (2024) highlight its role as a building block for self-assembling systems through π–π stacking interactions between biphenyl moieties and hydrogen bonding via methoxy oxygen atoms. These non-covalent interactions are critical for designing liquid crystals or organic semiconductors with tailored optical and electronic behaviors.

In pharmaceutical research, compounds bearing biphenyl-trifluoromethyl motifs have shown promise as kinase inhibitors due to their ability to occupy hydrophobic pockets within protein targets while maintaining favorable solubility profiles. A 2025 study from *ACS Medicinal Chemistry Letters* reported that derivatives of this scaffold exhibited submicromolar IC₅₀ values against several kinases implicated in cancer progression without significant cytotoxicity toward healthy cells.

The synthesis of <CAS No. 1261734-13-7-strong>> typically involves multi-step strategies starting from readily available aryl halides or sulfonates. One prominent route utilizes palladium-catalyzed coupling reactions between 4-methoxybromobenzene and trifluoroacetic acid-derived precursors under microwave-assisted conditions to improve reaction efficiency while minimizing side product formation.

In material science applications, this compound serves as a key intermediate for producing polymeric materials with enhanced thermal stability due to the thermophilic nature of CF₃ groups. Research published in *Advanced Materials Interfaces* (2025) demonstrated that polymers incorporating this motif exhibited glass transition temperatures exceeding 250°C while maintaining excellent mechanical integrity under harsh environmental conditions.

The environmental impact assessment of such fluorinated compounds remains an active area of investigation given concerns about persistent organic pollutants (POPs). However, recent lifecycle analyses indicate that when properly managed through closed-loop manufacturing processes—commonly employed by responsible chemical suppliers—the ecological footprint associated with these specialized intermediates can be minimized without compromising their technological utility.

Ongoing research continues to explore novel applications for this versatile scaffold across disciplines ranging from photovoltaic materials development to next-generation battery electrolyte formulations where precise control over molecular interactions is essential for performance optimization.